Cas no 2137803-90-6 ((4-Bromo-1,2-benzothiazol-3-yl)methanamine)

• Product Name: (4-Bromo-1,2-benzothiazol-3-yl)methanamine
• CAS No: 2137803-90-6
• MF: C₈H₇BrN₂S
• MW: 243.123579263687
• CID: 5783214
• PubChem ID: 165871918
• Update Time: 2025-06-12

(4-Bromo-1,2-benzothiazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1117792
• 2137803-90-6
• (4-bromo-1,2-benzothiazol-3-yl)methanamine
• (4-Bromo-1,2-benzothiazol-3-yl)methanamine

• Inchi： 1S/C8H7BrN2S/c9-5-2-1-3-7-8(5)6(4-10)11-12-7/h1-3H,4,10H2
• InChI Key： FHAQWOJDCVSRLW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(CN)=NS2

Computed Properties

• Exact Mass: 241.95133g/mol
• Monoisotopic Mass: 241.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2Ų

Additional information on (4-Bromo-1,2-benzothiazol-3-yl)methanamine

Recent Advances in the Study of (4-Bromo-1,2-benzothiazol-3-yl)methanamine (CAS: 2137803-90-6) in Chemical Biology and Pharmaceutical Research

The compound (4-Bromo-1,2-benzothiazol-3-yl)methanamine (CAS: 2137803-90-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of (4-Bromo-1,2-benzothiazol-3-yl)methanamine as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its brominated benzothiazole core serves as a key scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors. Notably, researchers have explored its utility in the design of kinase inhibitors, which are of particular interest in oncology and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor for the synthesis of potent and selective JAK2 inhibitors. The study reported that derivatives of (4-Bromo-1,2-benzothiazol-3-yl)methanamine exhibited nanomolar inhibitory activity against JAK2 while showing minimal off-target effects, suggesting its potential as a lead compound for myeloproliferative disorder therapeutics.

Another significant development involves the compound's application in neurodegenerative disease research. A recent Nature Chemical Biology publication revealed that structurally modified versions of (4-Bromo-1,2-benzothiazol-3-yl)methanamine can cross the blood-brain barrier and modulate tau protein aggregation, a key pathological feature in Alzheimer's disease. This finding opens new avenues for the development of tau-targeting therapeutics.

From a chemical perspective, advances in the synthetic methodology of (4-Bromo-1,2-benzothiazol-3-yl)methanamine have been reported. A 2024 Organic Letters publication described a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions, significantly improving the accessibility of this compound for research purposes. This methodological improvement is expected to accelerate structure-activity relationship studies in various therapeutic areas.

Pharmacokinetic studies of (4-Bromo-1,2-benzothiazol-3-yl)methanamine derivatives have shown promising results regarding metabolic stability and oral bioavailability. Recent data presented at the American Chemical Society national meeting indicated that optimized derivatives maintain plasma concentrations above therapeutic thresholds for extended periods, addressing previous challenges with rapid clearance observed in early analogs.

Looking forward, the unique chemical properties of (4-Bromo-1,2-benzothiazol-3-yl)methanamine continue to inspire innovative research directions. Current investigations are exploring its potential in targeted protein degradation (PROTAC technology) and as a fluorescent probe for cellular imaging. These diverse applications underscore the compound's versatility and growing importance in chemical biology and drug discovery.